Epeleuton

• CAS RN: 1667760-39-5
• Molecular Formula: C22H34O3
• Molecular Weight: 346.5 g/mol
• IUPAC Name: ethyl (5Z,8Z,11Z,13E,15S,17Z)-15-hydroxyicosa-5,8,11,13,17-pentaenoate
• InChI: InChI=1S/C22H34O3/c1-3-5-15-18-21(23)19-16-13-11-9-7-6-8-10-12-14-17-20-22(24)25-4-2/h5-7,10-13,15-16,19,21,23H,3-4,8-9,14,17-18,20H2,1-2H3/b7-6-,12-10-,13-11-,15-5-,19-16+/t21-/m0/s1
• InChI Key: DJYKWMOPVZGTRJ-PILRRHKESA-N
• Isomeric SMILES: CC/C=C\C[C@@H](/C=C/C=C\C/C=C\C/C=C\CCCC(=O)OCC)O
• SMILES: CCC=CCC(C=CC=CCC=CCC=CCCCC(=O)OCC)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Epeleuton

Description

It has garnered attention for its potential therapeutic applications, particularly in reducing inflammation and managing conditions such as sickle cell disease and non-alcoholic fatty liver disease .

Scientific Research Applications

Chemistry: Epeleuton is used as a model compound to study the behavior of omega-3 fatty acids and their derivatives in different chemical reactions.

Biology: Research has shown that this compound can modulate inflammatory responses and improve red cell features, making it a promising candidate for treating inflammatory diseases.

Medicine: This compound has demonstrated potential in managing conditions such as sickle cell disease, non-alcoholic fatty liver disease, and cardiovascular diseases by reducing inflammation and improving lipid profiles.

Industry: This compound is being explored for its potential use in the development of new therapeutic agents and dietary supplements.

Preparation Methods

Epeleuton is synthesized through a series of chemical reactions starting from eicosapentaenoic acid. The process involves the hydroxylation of eicosapentaenoic acid to produce 15-hydroxy eicosapentaenoic acid, followed by esterification with ethanol to form the ethyl ester derivative . The industrial production methods for this compound typically involve large-scale chemical synthesis under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Epeleuton undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form various oxidized derivatives, which may have different biological activities.

Reduction: Reduction reactions can convert this compound into its reduced forms, potentially altering its biological properties.

Substitution: This compound can participate in substitution reactions where functional groups are replaced with other groups, leading to the formation of new compounds.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Mechanism of Action

Epeleuton exerts its effects through multiple mechanisms:

Anti-inflammatory: This compound reprograms the lipidomic pattern of target organs towards a pro-resolving pattern, reducing systemic and local inflammatory responses.

Lipid Modulation: This compound decreases triglycerides, very-low-density lipoprotein cholesterol, and total cholesterol, contributing to improved lipid profiles.

Molecular Targets: This compound targets nuclear factor-κB and the NLRP3 inflammasome, leading to downregulation of inflammatory markers and vascular activation.

Comparison with Similar Compounds

Epeleuton is unique compared to other omega-3 fatty acids due to its specific hydroxylation and esterification, which enhance its biological activity and safety profile. Similar compounds include:

Eicosapentaenoic acid (EPA): The precursor to this compound, EPA is a well-known omega-3 fatty acid with anti-inflammatory properties.

Docosahexaenoic acid (DHA): Another omega-3 fatty acid, DHA is known for its role in brain health and anti-inflammatory effects.

Alpha-linolenic acid (ALA): A plant-based omega-3 fatty acid, ALA is less potent than EPA and DHA but still contributes to anti-inflammatory effects.

This compound’s unique chemical structure and enhanced biological activity make it a promising candidate for therapeutic applications, distinguishing it from other omega-3 fatty acids .